[4-(3-chloro-4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylpiperidin-1-yl)methanone

• IUPAC Name: [4-(3-chloro-4-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C22H23ClN2O3S/c1-15-9-11-24(12-10-15)22(26)21-14-25(17-8-7-16(2)18(23)13-17)19-5-3-4-6-20(19)29(21,27)28/h3-8,13-15H,9-12H2,1-2H3
• InChI Key: CJKPGMVLFCMDPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC(=C(C=C4)C)Cl
• Molecular Formula: C22H23ClN2O3S
• Molecular Weight: 430.9 g/mol

Description

The compound “4-(3-chloro-4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone” is a complex organic molecule. It has a molecular formula of C24H20ClNO3S. The structure includes a 4H-1,4-benzothiazin-2-yl group, a 4-methylpiperidin-1-yl group, and a 3-chloro-4-methylphenyl group.

Scientific Research Applications

Structural Characterization and Synthesis

• A study by Eckhardt et al. (2020) reports on the structural characterization of a side product in the synthesis of an 8-nitro-1,3-benzothiazin-4-one, a new class of anti-tuberculosis drug candidates. This highlights the importance of structural analysis in developing new pharmaceuticals (Eckhardt et al., 2020).

• Research by Revathi et al. (2015) focuses on the crystal structure of an adduct formed by 4-chlorophenyl and piperidin-1-yl methanone, emphasizing the role of crystallography in understanding molecular interactions (Revathi et al., 2015).

Potential Pharmaceutical Applications

• Studies on similar compounds, such as those involving benzothiazinones and piperidine derivatives, often aim at discovering new therapeutic agents due to their structural diversity and biological activity potential. For instance, research by Chang et al. (2006) on CAN-mediated rearrangement of 4-benzhydrylidenepiperidines explores synthetic strategies that might be relevant for producing analogs of known pain relievers like meperidine (Chang et al., 2006).

Computational and Conformational Analysis

• Huang et al. (2021) conducted a study on the synthesis, crystal structure, and DFT study of boric acid ester intermediates, offering insights into how computational chemistry supports the understanding of molecular structures and their electronic properties. Such studies are crucial for designing molecules with desired characteristics (Huang et al., 2021).

Future Directions

The future directions for this compound could involve further investigation into its synthesis, structure, and potential biological activity. Given the biological activity of similar compounds, it could be of interest to explore this compound’s potential as a pharmaceutical agent.